Cas no 849062-16-4 (3,5-Dimethyl-4-isopropoxyphenylboronic acid)

• Product name: 3,5-Dimethyl-4-isopropoxyphenylboronic acid
• CAS No: 849062-16-4
• MF: C₁₁H₁₇BO₃
• MW: 208.06188
• MDL: MFCD06798063
• CID: 716687
• PubChem ID: 24881715

3,5-Dimethyl-4-isopropoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Isopropoxy-3,5-dimethylphenyl)boronic acid
• (3,5-dimethyl-4-propan-2-yloxyphenyl)boronic acid
• 3,5-DIMETHYL-4-ISOPROPOXYPHENYLBORONIC
• 3,5-Dimethyl-4-isopropoxyphenylboronic acid
• Boronic acid,B-[3,5-dimethyl-4-(1-methylethoxy)phenyl]-
• (4-Isopropoxy-3,5-dimethylphenyl)boronicacid
• CS-0174277
• BS-24107
• 3,5-DIMETHYL-4-ISOPROPOXYPHENYLBORONIC &
• SY274719
• SCHEMBL9893601
• 849062-16-4
• 4-ISOPROPOXY-3,5-DIMETHYLPHENYLBORONIC ACID
• MFCD06798063
• {3,5-Dimethyl-4-[(propan-2-yl)oxy]phenyl}boronic acid
• DTXSID70584428
• OESNXDCMAFEMMC-UHFFFAOYSA-N
• E90030
• [3,5-dimethyl-4-(propan-2-yloxy)phenyl]boronic acid
• DB-106857
• AB29789
• AKOS015841913

• MDL： MFCD06798063
• Inchi： InChI=1S/C11H17BO3/c1-7(2)15-11-8(3)5-10(12(13)14)6-9(11)4/h5-7,13-14H,1-4H3
• InChI Key： OESNXDCMAFEMMC-UHFFFAOYSA-N
• SMILES： CC(C)OC1=C(C)C=C(C=C1C)B(O)O

Computed Properties

• Exact Mass: 208.12700
• Monoisotopic Mass: 208.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.06
• Melting Point: 206-210 °C (lit.)
• Boiling Point: 354°C at 760 mmHg
• Flash Point: 167.9°C
• Refractive Index: 1.508
• PSA: 49.69000
• LogP: 0.77040

3,5-Dimethyl-4-isopropoxyphenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

3,5-Dimethyl-4-isopropoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-Dimethyl-4-isopropoxyphenylboronic acid

Comprehensive Overview of 3,5-Dimethyl-4-isopropoxyphenylboronic acid (CAS No. 849062-16-4)

3,5-Dimethyl-4-isopropoxyphenylboronic acid (CAS No. 849062-16-4) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique structural properties, featuring a phenylboronic acid core substituted with methyl and isopropoxy groups, make it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development.

The growing demand for boronic acid compounds like 3,5-Dimethyl-4-isopropoxyphenylboronic acid is driven by their pivotal role in bioconjugation and catalysis. Researchers frequently search for "boronic acid applications in drug design" or "how to optimize Suzuki coupling yields," reflecting its relevance in high-throughput screening and medicinal chemistry. This compound’s stability under mild conditions and compatibility with diverse reaction environments further enhance its appeal.

In the context of green chemistry, 3,5-Dimethyl-4-isopropoxyphenylboronic acid aligns with trends toward sustainable synthesis. Queries such as "eco-friendly boron reagents" or "solvent-free coupling reactions" highlight industry efforts to minimize environmental impact. Its low toxicity profile and efficient reactivity position it as a preferred choice for API intermediates and functional material development.

From a technical perspective, the compound’s crystalline structure and solubility in common organic solvents (e.g., THF, DMF) facilitate its integration into multi-step syntheses. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a critical factor for applications in precision medicine and electronics. Recent studies also explore its potential in MOF (Metal-Organic Framework) construction, addressing search trends like "boronic acids in porous materials."

As innovation accelerates, 3,5-Dimethyl-4-isopropoxyphenylboronic acid continues to attract attention for its adaptability in click chemistry and biomolecular labeling. Its synergy with AI-driven molecular design tools underscores its future potential, resonating with queries such as "machine learning in reagent selection." With rigorous quality control and scalable production, this compound remains indispensable for advancing cutting-edge research.